Cas no 948291-36-9 (2,5-Dichloro-8-methylquinoline-3-carboxaldehyde)

• Product Name: 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde
• CAS No: 948291-36-9
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD09787537
• CID: 876487
• PubChem ID: 329773418
• Update Time: 2025-05-20

2,5-Dichloro-8-methylquinoline-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-8-methyl-quinoline-3-carbaldehyde
• 2,5-dichloro-8-methylquinoline-3-carbaldehyde
• 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde
• DTXSID60588935
• FT-0720522
• MFCD09787537
• AB51625
• 948291-36-9
• YMB29136
• 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde, AldrichCPR
• CS-0364967
• DB-080065

• MDL： MFCD09787537
• Inchi： 1S/C11H7Cl2NO/c1-6-2-3-9(12)8-4-7(5-15)11(13)14-10(6)8/h2-5H,1H3
• InChI Key： MZAQCBDOHHPKOV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2C1=CC(C=O)=C(N=2)Cl

Computed Properties

• Exact Mass: 238.99000
• Monoisotopic Mass: 238.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.66250

2,5-Dichloro-8-methylquinoline-3-carboxaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde

2,5-Dichloro-8-methylquinoline-3-carboxaldehyde: A Comprehensive Overview

The compound with CAS No. 948291-36-9, known as 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The quinoline core of this molecule is further substituted with a chlorine atom at positions 2 and 5, a methyl group at position 8, and an aldehyde group at position 3. These substitutions confer unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde as a promising candidate in drug discovery. The molecule's structure allows for various functional groups to interact with biological targets, making it a versatile scaffold for designing bioactive compounds. For instance, the aldehyde group at position 3 can participate in various chemical reactions, such as condensation reactions, which are crucial in forming complex molecular architectures. Similarly, the presence of chlorine atoms at positions 2 and 5 introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity.

The synthesis of 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the quinoline skeleton through cyclization reactions. Subsequent chlorination and alkylation steps introduce the substituents at specific positions. The final step involves oxidation or formylation to introduce the aldehyde group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for further applications.

In terms of pharmacological applications, 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and nitric oxide (NO) synthase. These findings suggest that the compound could be developed into a therapeutic agent for treating inflammatory diseases such as arthritis or inflammatory bowel disease.

Moreover, recent research has explored the antiproliferative effects of this compound on cancer cells. In vitro assays have revealed that 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde induces apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. These results underscore its potential as a lead compound for anticancer drug development.

The structural versatility of this compound also makes it an attractive candidate for use in agrochemicals. Its ability to inhibit enzymes associated with plant pathogens suggests its potential application as a fungicide or herbicide. However, further studies are required to evaluate its efficacy and safety in agricultural settings.

In conclusion, 2,5-Dichloro-8-methylquinoline-3-carboxaldehyde is a multifaceted organic compound with significant potential across diverse fields such as medicine and agriculture. Its unique structure enables it to interact with various biological targets, making it an invaluable tool for researchers seeking novel therapeutic agents or agrochemicals. As ongoing research continues to uncover its full range of applications, this compound is poised to make substantial contributions to scientific advancements.